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Compound of Interest

Compound Name: Sodium squarate

Cat. No.: B1253195 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical and chemical

properties of sodium squarate (Na₂C₄O₄). The information presented herein is intended to

support research and development activities by providing key data points and experimental

context for the use of this compound.

Chemical Identity and Structure
Sodium squarate is the disodium salt of squaric acid. The squarate dianion (C₄O₄²⁻) is a

member of a unique class of cyclic oxocarbon anions. This dianion is characterized by its

planar geometry and aromatic nature, resulting from the delocalization of π-electrons across

the four-membered carbon ring. Each carbon atom is double-bonded to one oxygen atom and

single-bonded to two other carbon atoms.

Caption: Chemical structure of sodium squarate.

Physical Properties
The physical properties of sodium squarate are summarized in the table below. These

properties are critical for its handling, formulation, and application in various experimental

settings.
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Property Value

Molecular Formula Na₂C₄O₄

Molecular Weight 158.02 g/mol

Appearance White to off-white crystalline powder

Melting Point >300 °C (decomposes)

Solubility Soluble in water

Density ~1.8 g/cm³

Chemical Properties
The chemical behavior of sodium squarate is largely dictated by the squarate dianion. Its

aromaticity and the presence of negatively charged oxygen atoms make it a versatile building

block in coordination chemistry and crystal engineering.

Property Description

Acidity (pKa of Squaric Acid) pKa₁ ≈ 1.5, pKa₂ ≈ 3.5

Reactivity

The squarate dianion acts as a ligand,

coordinating with metal ions through its oxygen

atoms. It can also participate in hydrogen

bonding. The planar and rigid structure of the

squarate unit makes it a useful component in

the design of metal-organic frameworks (MOFs)

and other supramolecular assemblies.

Thermal Stability

Sodium squarate is thermally stable at room

temperature but decomposes at temperatures

above 300 °C.

Experimental Protocols
A common method for the synthesis of sodium squarate involves the neutralization of squaric

acid with a sodium base.
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Dissolve Squaric Acid in Solvent (e.g., Water)

Add Stoichiometric Amount of Sodium Hydroxide Solution Dropwise

Stir the Reaction Mixture

Precipitation of Sodium Squarate

Collect Precipitate by Filtration

Wash with Ethanol

Dry Under Vacuum

Obtain Pure Sodium Squarate

Click to download full resolution via product page

Caption: General workflow for the synthesis of sodium squarate.

Detailed Methodology:
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Dissolution: Dissolve one equivalent of squaric acid in deionized water.

Neutralization: Slowly add two equivalents of a sodium hydroxide solution to the squaric acid

solution with constant stirring. The reaction is exothermic.

Precipitation: The sodium squarate product will precipitate out of the solution upon cooling.

Isolation: Collect the white precipitate by vacuum filtration.

Purification: Wash the collected solid with a small amount of cold ethanol to remove any

unreacted starting materials or byproducts.

Drying: Dry the purified sodium squarate in a vacuum oven to remove residual solvent.

The identity and purity of the synthesized sodium squarate can be confirmed using various

analytical techniques.

4.2.1 Infrared (IR) Spectroscopy

Objective: To identify the functional groups present in the molecule.

Methodology: A small amount of the dried sodium squarate is mixed with potassium

bromide (KBr) and pressed into a pellet. The IR spectrum is then recorded.

Expected Result: The spectrum will show strong absorption bands corresponding to the C-O

and C-C stretching vibrations of the squarate ring.

4.2.2 Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To confirm the structure of the squarate dianion.

Methodology: A sample of sodium squarate is dissolved in a suitable deuterated solvent

(e.g., D₂O). The ¹³C NMR spectrum is then acquired.

Expected Result: Due to the high symmetry of the squarate dianion, the ¹³C NMR spectrum

will exhibit a single resonance, confirming the equivalence of all four carbon atoms.

4.2.3 X-ray Diffraction (XRD)
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Objective: To determine the crystal structure and confirm the phase purity of the solid-state

material.

Methodology: A powdered sample of sodium squarate is analyzed using a powder X-ray

diffractometer.

Expected Result: The resulting diffraction pattern will be unique to the crystalline structure of

sodium squarate and can be compared to reference patterns for confirmation.
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Caption: Analytical workflow for the characterization of sodium squarate.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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